1-benzyl-N-(2-methoxy-4-nitrophenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-benzyl-N-(2-methoxy-4-nitrophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C23H18N4O5/c1-32-20-13-17(27(30)31)9-10-19(20)25-22(28)18-12-16-8-5-11-24-21(16)26(23(18)29)14-15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,25,28)
• InChI Key: BFHUUDRXDVQDLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4
• Molecular Formula: C23H18N4O5
• Molecular Weight: 430.4 g/mol

Description

1-benzyl-N-(2-methoxy-4-nitrophenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H18N4O5 and its molecular weight is 430.42. The purity is usually 95%.
BenchChem offers high-quality 1-benzyl-N-(2-methoxy-4-nitrophenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-benzyl-N-(2-methoxy-4-nitrophenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Compounds and Synthetic Methods

• Novel Annulated Products : A study detailed the synthesis of new heterocyclic systems including 1,8-naphthyridine derivatives, demonstrating their potential in creating diverse organic compounds with varying reactivity and potential applications in various fields of chemistry (Deady & Devine, 2006).

Medicinal Chemistry and Pharmacology

• Antiviral Activity : Research on 1,8-naphthyridin-2(1H)-one derivatives, related to the chemical , revealed significant antiviral activity, particularly as HIV-integrase inhibitors. These findings are crucial for developing new antiviral drugs (Boros et al., 2009).
• Antibacterial Evaluation : Certain 1,8-naphthyridine derivatives have shown effectiveness against gram-negative bacterial pathogenic infections, suggesting their potential use as antibacterial agents (Santilli et al., 1975).
• Antidiabetic Screening : N-substituted 1,8-naphthyridine derivatives have been synthesized and evaluated for their antidiabetic activity, highlighting their potential in diabetes treatment (Lalpara et al., 2021).
• Anti-inflammatory and Anticancer Properties : Specific naphthyridine derivatives have been identified with potent anti-inflammatory and anticancer properties, suggesting their dual therapeutic potential in treating inflammation and cancer (Madaan et al., 2013).

Chemical Structure and Properties Studies

• Structural Analysis and Synthesis : Studies have been conducted to understand the chemical structure and synthesis pathways of naphthyridine derivatives, contributing to the broader understanding of their chemical properties and potential applications (Kametani et al., 1969).